Cas no 1261939-01-8 (4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid)
1261939-01-8 structure
Product Name:4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
CAS No:1261939-01-8
MF:C13H8F3NO2
MW:267.203333854675
CID:2764777
PubChem ID:53229514
Update Time:2025-04-21
4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID70692673
- MFCD18323663
- 1261939-01-8
- 4-(2-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
- 3-Pyridinecarboxylic acid, 4-[2-(trifluoromethyl)phenyl]-
- 4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
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- Inchi: 1S/C13H8F3NO2/c14-13(15,16)11-4-2-1-3-9(11)8-5-6-17-7-10(8)12(18)19/h1-7H,(H,18,19)
- InChI Key: HBBNTAUUONDZRE-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1C1C=CN=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 267.05071298Da
- Monoisotopic Mass: 267.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
1261939-01-8 (4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid) Related Products
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